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Compound of Interest

Compound Name: 5-Methyl-2-hexanone

Cat. No.: B1664664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of 5-Methyl-2-hexanone (MIAK), a ketone solvent with applications across various scientific

and industrial domains. Understanding the solubility of this compound is critical for its effective

use in chemical synthesis, formulation development, and analytical methodologies. This

document presents quantitative solubility data, detailed experimental protocols for solubility

determination, and visual representations of experimental workflows and solubility principles.

Core Solubility Data
The solubility of 5-Methyl-2-hexanone is dictated by its molecular structure, which includes a

polar carbonyl group and a nonpolar hydrocarbon chain. This dual character influences its

miscibility with a range of solvents. The following table summarizes the available quantitative

and qualitative solubility data for 5-Methyl-2-hexanone in various common solvents.
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Solvent
Chemical
Formula

Type
Solubility of 5-
Methyl-2-
hexanone

Temperature
(°C)

Water H₂O Inorganic 5.4 g/L[1] 25

Ethanol C₂H₅OH Alcohol Miscible[2] Not Specified

Diethyl Ether (C₂H₅)₂O Ether Miscible[2] Not Specified

Acetone (CH₃)₂CO Ketone
Very Soluble[2]

[3]
Not Specified

Benzene C₆H₆
Aromatic

Hydrocarbon
Very Soluble[2] Not Specified

Carbon

Tetrachloride
CCl₄

Halogenated

Hydrocarbon
Soluble[2] Not Specified

Chloroform CHCl₃
Halogenated

Hydrocarbon
Quite Soluble[3] Not Specified

Note: "Miscible" indicates that the two substances are completely soluble in each other at all

proportions. "Very Soluble" and "Quite Soluble" are qualitative terms indicating a high degree of

solubility.

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

solubility of a substance in a given solvent.[4] This protocol is adapted from the OECD

Guideline 105 for testing of chemicals.[5][6][7][8]

Objective: To determine the saturation mass concentration of 5-Methyl-2-hexanone in a

specific solvent at a controlled temperature.

Materials:

5-Methyl-2-hexanone (high purity)
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Solvent of interest (analytical grade)

Thermostatically controlled shaker or water bath

Flasks with airtight stoppers

Analytical balance

Centrifuge (optional)

Syringes and filters (pore size appropriate to remove undissolved solute)

Analytical instrument for quantification (e.g., Gas Chromatography with a Flame Ionization

Detector - GC-FID)

Procedure:

Preparation of the Test System: An excess amount of 5-Methyl-2-hexanone is added to a

known volume of the solvent in a flask. The excess solute is crucial to ensure that saturation

is achieved.

Equilibration: The flasks are sealed and placed in a thermostatically controlled shaker or

water bath maintained at a constant temperature (e.g., 25 °C). The mixture is agitated for a

sufficient period to allow for the system to reach equilibrium. This can take several hours to

days, depending on the solvent and the substance. Preliminary tests are often conducted to

determine the necessary equilibration time.

Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to

stand to permit the separation of the undissolved 5-Methyl-2-hexanone from the saturated

solution. If necessary, centrifugation can be employed to facilitate this separation.

Sampling: A sample of the clear, saturated supernatant is carefully withdrawn using a

syringe.

Filtration: The withdrawn sample is immediately filtered to remove any remaining undissolved

micro-droplets of 5-Methyl-2-hexanone.
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Quantification: The concentration of 5-Methyl-2-hexanone in the filtered, saturated solution

is determined using a suitable analytical method, such as GC-FID. A calibration curve

prepared with standard solutions of 5-Methyl-2-hexanone in the same solvent is used for

accurate quantification.

Data Analysis: The solubility is reported as the mass of 5-Methyl-2-hexanone per unit

volume of the solvent (e.g., g/L).

Visualizing Experimental and Logical Frameworks
To further elucidate the processes and principles involved in understanding the solubility of 5-
Methyl-2-hexanone, the following diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1664664?utm_src=pdf-body
https://www.benchchem.com/product/b1664664?utm_src=pdf-body
https://www.benchchem.com/product/b1664664?utm_src=pdf-body
https://www.benchchem.com/product/b1664664?utm_src=pdf-body
https://www.benchchem.com/product/b1664664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
Equilibration Phase Separation

AnalysisAdd excess
5-Methyl-2-hexanone

to solvent

Agitate at
constant temperature

  Start
  Equilibration Allow phases

to separate

  Achieve
  Equilibrium Centrifuge

(optional)
Sample supernatant Filter sample Quantify by GC-FID

5-Methyl-2-hexanone

Solvents

C7H14O

Carbonyl Group (C=O)
(Polar)

Hydrocarbon Chain
(Nonpolar)

Polar Solvents
(e.g., Water)

  Limited Interaction
  (Leads to low solubility)

Nonpolar/Weakly Polar Solvents
(e.g., Ethanol, Ether, Benzene)

  Favorable Interaction   Repulsive Interaction   'Like Dissolves Like'
  (Leads to high solubility/miscibility)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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